Cas no 2191405-08-8 (N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 2191405-08-8
• MF: C₁₄H₁₅N₃O₃S₃
• MW: 369.482198953629
• CID: 5340682
• Update Time: 2025-10-29

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide
• N-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]-1-methylpyrazole-4-sulfonamide
• N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C14H15N3O3S3/c1-17-8-11(6-15-17)23(19,20)16-7-12(18)14-3-2-13(22-14)10-4-5-21-9-10/h2-6,8-9,12,16,18H,7H2,1H3
• InChI Key： HQRPXWRXTWQUPL-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NCC(C1=CC=C(C2=CSC=C2)S1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 499
• XLogP3: 1.1
• Topological Polar Surface Area: 149

Additional information on N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide

Introduction to N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide and Its Applications in Modern Chemical Biology

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS No: 2191405-08-8) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its bithiophene moiety and pyrazole sulfonamide functional group, represents a promising candidate for further exploration in drug discovery and material science.

The bithiophene core of this molecule is particularly noteworthy, as it is known for its excellent electronic properties and stability. Bithiophene derivatives have been extensively studied for their applications in organic electronics, including organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The extended π-conjugation system in bithiophene-based compounds facilitates efficient charge transport, making them ideal for use in these technologies.

In the realm of chemical biology, the pyrazole sulfonamide moiety in N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide plays a crucial role. Pyrazole derivatives are well-documented for their bioactivity and have been incorporated into numerous pharmacological agents. The sulfonamide group, in particular, is known for its ability to enhance binding affinity and metabolic stability, making it a valuable scaffold in medicinal chemistry.

The hydroxyethyl side chain in this compound adds an additional layer of functionality, potentially influencing both the solubility and bioavailability of the molecule. This feature makes it an attractive candidate for further development as a lead compound in drug discovery programs. The combination of these structural elements suggests that N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide could exhibit a wide range of biological activities.

2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide, with its ability to interact with multiple binding sites, positions it as a promising candidate for developing novel therapeutic agents. For instance, its bithiophene moiety could interact with specific protein targets through π-stacking interactions, while the pyrazole sulfonamide group could engage in hydrogen bonding or ionic interactions. 2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide could be a valuable tool in the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease. 2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide strong>, with its ability to form hydrogen bonds, could also enhance the adhesion and stability of these materials when used as coatings or additives. N-(... strong>) is a multifaceted compound with significant potential in both chemical biology and materials science. Its unique structural features make it an attractive candidate for further exploration as a lead compound in drug discovery programs targeting neurological disorders. Additionally, its electronic properties and solubility characteristics position it as a promising material for use in advanced electronic devices. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial development.